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Compound of Interest

Permanganic acid (HMnQO4),
Compound Name: ]
cesium salt

Cat. No.: B083906

Solubility of Cesium Permanganate in Water: A
Technical Guide

This technical guide provides a comprehensive overview of the solubility of cesium
permanganate (CsMnQa4) in water at various temperatures. It is intended for researchers,
scientists, and professionals in drug development who require precise solubility data and
detailed experimental methodologies. This document outlines the temperature-dependent
solubility of cesium permanganate, presents a detailed protocol for its determination, and
visualizes the experimental workflow.

Quantitative Solubility Data

The solubility of cesium permanganate in water exhibits a positive correlation with temperature.
As the temperature of the solvent (water) increases, the amount of cesium permanganate that
can be dissolved also increases. The experimentally determined solubility data are summarized
in the table below.
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Temperature (°C) Temperature (K) Solubility ( g/100 mL)
1 274.15 0.097

19 292.15 0.23

59 332.15 1.25

Note: Data sourced from publicly available chemical databases.[1]

Experimental Protocol: Determination of Solubility

The following protocol details the isothermal equilibrium method coupled with gravimetric
analysis for the precise determination of cesium permanganate solubility in water at different
temperatures. This method is suitable for sparingly soluble salts and provides reliable and
reproducible results.

2.1. Materials and Equipment

o Cesium Permanganate (CsMnQa4), analytical grade

o Deionized water

o Constant temperature water bath with shaker

o Calibrated digital thermometer

e 25 mL screw-cap glass vials

o Analytical balance (readable to +0.0001 g)

e Syringe filters (0.22 um pore size, chemically resistant)
e Drying oven

o Pre-weighed glass evaporating dishes

o Pipettes and other standard laboratory glassware
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e Desiccator
2.2. Procedure
o Preparation of Saturated Solutions:

o An excess amount of cesium permanganate is added to a series of 25 mL glass vials,
each containing a known volume (e.g., 10 mL) of deionized water. The excess solid is
necessary to ensure that equilibrium with the dissolved solute is achieved.

o The vials are securely capped to prevent solvent evaporation.
o Equilibration:

o The vials are placed in a constant temperature water bath equipped with a shaker. The
temperature of the water bath is set to the desired experimental temperature (e.g., 1°C,
19°C, and 59°C).

o The solutions are agitated for a sufficient period (typically 24-48 hours) to ensure that
solubility equilibrium is reached. Preliminary studies should be conducted to determine the
minimum time required to reach equilibrium.

o Sample Withdrawal and Filtration:

o After equilibration, the agitation is stopped, and the vials are allowed to stand in the water
bath for a minimum of 2 hours to allow the undissolved solid to settle.

o A sample of the supernatant is carefully withdrawn using a pre-warmed (or pre-cooled to
the experimental temperature) syringe to avoid precipitation or further dissolution due to
temperature changes.

o The withdrawn sample is immediately filtered through a 0.22 um syringe filter into a clean,
dry, pre-weighed evaporating dish. This step is crucial to remove any undissolved
microcrystals.

e Gravimetric Analysis:
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o The evaporating dish containing the filtered saturated solution is accurately weighed to
determine the mass of the solution.

o The dish is then placed in a drying oven set at a temperature sufficient to evaporate the
water without decomposing the cesium permanganate (e.g., 80°C).

o The sample is dried to a constant weight. The dish is periodically removed from the oven,
cooled in a desiccator, and weighed until two consecutive weighings are within an
acceptable tolerance (e.g., £0.0002 g).

e Data Calculation:

o The mass of the dissolved cesium permanganate is determined by subtracting the mass of
the empty evaporating dish from the final constant mass of the dish with the dried residue.

o The mass of the water in the sample is calculated by subtracting the mass of the dried
residue from the initial mass of the filtered solution.

o The solubility is then expressed as grams of cesium permanganate per 100 mL of water,
taking into account the density of water at the experimental temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of cesium permanganate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b083906?utm_src=pdf-custom-synthesis
https://www.uomus.edu.iq/img/lectures21/WameedMUCLecture_2021_92711331.pdf
https://www.benchchem.com/product/b083906#solubility-of-cesium-permanganate-in-water-at-different-temperatures
https://www.benchchem.com/product/b083906#solubility-of-cesium-permanganate-in-water-at-different-temperatures
https://www.benchchem.com/product/b083906#solubility-of-cesium-permanganate-in-water-at-different-temperatures
https://www.benchchem.com/product/b083906#solubility-of-cesium-permanganate-in-water-at-different-temperatures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b083906?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

